Cas no 186507-05-1 (HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)-)

Technical Introduction: (E)-2-[(2-Chlorophenyl)methylene]hydrazinecarbothioamide is a thiourea derivative characterized by the presence of a 2-chlorobenzylidene group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of heterocyclic systems, particularly thiazole and triazole derivatives. Its structural features, including the thioamide functionality and conjugated double bond, enable participation in cyclocondensation and nucleophilic addition reactions. The chlorophenyl moiety may enhance lipophilicity, influencing reactivity or binding properties in coordination chemistry or medicinal chemistry applications. The (E)-configuration is typically favored due to steric considerations. This compound is handled under standard laboratory conditions, with precautions for moisture-sensitive thiocarbonyl groups. Further functionalization can yield biologically active scaffolds or metal-chelating ligands.

HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)- structure

186507-05-1 structure

Product name:HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)-

CAS No:186507-05-1

MF:C₈H₈ClN₃S

MW:213.687218666077

CID:3444954

PubChem ID:6864754

HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)- Chemical and Physical Properties

Names and Identifiers

- HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)-
- {[(2-chlorophenyl)methylidene]amino}thiourea
- Hydrazinecarbothioamide, 2-[(2-chlorophenyl)methylene]-, (2E)-
- [(E)-[(2-chlorophenyl)methylidene]amino]thiourea
- chlorobenzaldehyde thi-osemicarbazone
- STK730917
- EN300-52259
- CS-0250797
- [[(2-chlorophenyl)methylidene]amino]thiourea
- AB01321481-02
- F0849-1716
- [(E)-(2-chlorophenyl)methylideneamino]thiourea
- ZGPJVXICCFYSRT-VZUCSPMQSA-N
- MFCD00022154
- BRN 1959247
- 186507-05-1
- (E)-2-(2-chlorobenzylidene)hydrazinecarbothioamide
- SR-01000079269
- 2-(2-Chlorobenzylidene)Hydrazinecarbothioamide
- 5706-78-5
- CHEMBL239452
- 2-Chlorobenzaldehyde thiosemicarbazone
- AKOS000269498
- AI3-23043
- (E)-2-(2-chlorobenzylidene)hydrazine-1-carbothioamide
- Hydrazinecarbothioamide, 2-((2-chlorophenyl)methylene)-
- NCGC00328537-01
- o-Chlorobenzaldehyde 3-thiosemicarbazone
- (2E)-2-(2-chlorobenzylidene)hydrazinecarbothioamide
- [(E)-(2-chlorophenyl)methyleneamino]thiourea
- Benzaldehyde, o-chloro-, 3-thiosemicarbazone
- 4-07-00-00562 (Beilstein Handbook Reference)
- HMS565N12
- 2-Chlorobenzaldehyde thiosemicarbazone #
- SR-01000079269-1
- BDBM50356186
- SCHEMBL3691048
- Z49561500
- MDL： MFCD00022154
- Inchi： InChI=1S/C8H8ClN3S/c9-7-4-2-1-3-6(7)5-11-12-8(10)13/h1-5H,(H3,10,12,13)/b11-5+
- InChI Key： ZGPJVXICCFYSRT-VZUCSPMQSA-N
- SMILES： NC(N/N=C/C1=CC=CC=C1Cl)=S

Computed Properties

Exact Mass: 213.0127461Da
Monoisotopic Mass: 213.0127461Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 82.5Å²

HYDRAZINECARBOTHIOAMIDE, 2-[(2-CHLOROPHENYL)METHYLENE]-, (E)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-52259-1.0g	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95.0%	1.0g	$156.0	2025-02-20
Enamine	EN300-52259-0.1g	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95.0%	0.1g	$39.0	2025-02-20
Enamine	EN300-52259-0.5g	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95.0%	0.5g	$100.0	2025-02-20
Enamine	EN300-52259-5.0g	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95.0%	5.0g	$452.0	2025-02-20
1PlusChem	1P019X1G-50mg	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95%	50mg	$94.00	2023-12-19
1PlusChem	1P019X1G-500mg	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	97%	500mg	$60.00	2024-06-17
1PlusChem	1P019X1G-1g	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95%	1g	$248.00	2023-12-19
1PlusChem	1P019X1G-5g	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95%	5g	$621.00	2023-12-19
Aaron	AR019X9S-500mg	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	95%	500mg	$163.00	2023-12-15
eNovation Chemicals LLC	Y1248647-500mg	{[(2-chlorophenyl)methylidene]amino}thiourea	186507-05-1	97%	500mg	$175	2024-06-06